Cas no 1257854-82-2 (3-Bromo-5-methylpyridazine)

• Product Name: 3-Bromo-5-methylpyridazine
• CAS No: 1257854-82-2
• MF: C₅H₅BrN₂
• MW: 173.010599851608
• MDL: MFCD13193440
• CID: 1037444
• PubChem ID: 22419326
• Update Time: 2025-08-05

3-Bromo-5-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylpyridazine
• DB-366252
• SCHEMBL7069623
• DTXSID80625619
• AKOS016009610
• 1257854-82-2
• Pyridazine, 3-bromo-5-methyl-

• MDL： MFCD13193440
• Inchi： 1S/C5H5BrN2/c1-4-2-5(6)8-7-3-4/h2-3H,1H3
• InChI Key： HXLGAWFLMIDXHV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=N1)C

Computed Properties

• Exact Mass: 171.96361g/mol
• Monoisotopic Mass: 171.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8Ų

Additional information on 3-Bromo-5-methylpyridazine

3-Bromo-5-Methylpyridazine: A Comprehensive Overview

3-Bromo-5-methylpyridazine, with the CAS number 1257854-82-2, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the pyridazine family, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The presence of a bromine atom at position 3 and a methyl group at position 5 introduces unique electronic and structural properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-bromo-5-methylpyridazine as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their exceptional porosity and surface area, which make them ideal for gas storage, catalysis, and sensing applications. For instance, researchers have demonstrated that derivatives of this compound can serve as building blocks for MOFs with high selectivity for CO₂ capture, addressing critical environmental challenges.

The synthesis of 3-bromo-5-methylpyridazine typically involves multi-step organic reactions, including bromination and methylation processes. These reactions require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability. Such improvements are crucial for transitioning this compound from laboratory-scale production to industrial applications.

In the realm of pharmacology, 3-bromo-5-methylpyridazine has shown promise as a scaffold for drug development. Its ability to modulate cellular pathways through interactions with specific proteins makes it a valuable tool in medicinal chemistry. For example, studies have revealed that derivatives of this compound can inhibit enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its potential in developing novel therapeutic agents.

The electronic properties of 3-bromo-5-methylpyridazine also make it an attractive candidate for optoelectronic applications. Research into its photochemical behavior has revealed that it exhibits strong fluorescence under UV light, which could be leveraged in sensing technologies or light-emitting devices (LEDs). Furthermore, its ability to undergo redox reactions suggests its utility in energy storage systems, such as batteries and supercapacitors.

The structural versatility of 3-bromo-5-methylpyridazine is further exemplified by its role in supramolecular chemistry. By incorporating this compound into self-assembled structures, scientists have created materials with unprecedented functionality. For instance, its ability to form hydrogen bonds and π–π interactions enables the construction of nanostructured materials with tailored properties.

In conclusion, 3-bromo-5-methylpyridazine, CAS number 1257854-82-2, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key molecule for future innovations in materials science, pharmacology, and optoelectronics.